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Abstract: This technical guide provides a comprehensive overview of the discovery of cadmium
in 1817 and the subsequent early studies of its fundamental compounds. It details the initial
observations and experimental methodologies employed by pioneering chemists such as
Friedrich Stromeyer and Karl Samuel Leberecht Hermann. The document summarizes the
initial characterization of cadmium metal and its key compounds, including cadmium oxide,
sulfide, and various salts. Quantitative physical and chemical data are presented in tabular
format for clarity. Furthermore, this guide illustrates the historical experimental workflows and
logical pathways of discovery using detailed diagrams rendered in the DOT language, providing
a modern technical perspective on these foundational chemical investigations.

The Dawn of a New Element: Context of Discovery

The early 19th century was a transformative period in the field of chemistry. The science was
emerging from the traditions of alchemy into a rigorous, quantitative discipline.[1] Much of the
chemical discovery during this era was driven by pharmacists, apothecaries, and physicians
who required pure substances for medicinal use.[1][2] Zinc compounds, such as zinc oxide and
zinc carbonate (calamine), were utilized in pharmacies for treating skin conditions.[1][3] It was
within the context of verifying the purity of these pharmaceutical staples that the element
cadmium was first identified.[2][4]
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The Discovery of Cadmium (1817)

Cadmium was discovered in 1817 through the independent work of two German chemists who
were investigating impurities within zinc compounds.[5][6][7]

Friedrich Stromeyer's Foundational Investigation

Friedrich Stromeyer, a professor at the University of Gottingen and an inspector of
apothecaries, is widely credited with the discovery.[1][3][8] While inspecting pharmacies in
Hildesheim, Germany, he was tasked with investigating why certain batches of zinc carbonate
(ZnCO:s) were being sold instead of the prescribed zinc oxide (ZnO).[3] Stromeyer observed
that these impure samples of calamine changed color when heated, turning yellow, whereas
pure zinc carbonate did not exhibit this property.[1][5][9][10] This critical observation prompted
a persistent investigation, leading him to conclude that a new, unknown metallic element was
present as an impurity.[2][3]

Simultaneous and Independent Discovery

Around the same time, Karl Samuel Leberecht Hermann also found an impurity in zinc oxide.[5]
[11] He initially suspected the contaminant to be arsenic due to the formation of a yellow
precipitate with hydrogen sulfide.[5] It is now understood that three chemists—Stromeyer,
Hermann, and Johann Christoff Heinrich Roloff—all independently identified the new element
from samples that originated from the same source.[12] Though a historical debate remains
over who first isolated the pure metal, the discovery is generally attributed to Stromeyer.[2][6]

Naming the Element

Stromeyer proposed the name "cadmium” for the new element.[3] The name is derived from
the Latin word cadmia and the Greek kadmeia, which were ancient terms for calamine (zinc
carbonate), the ore in which the element was first found.[1][7][10]

Early Experimental Protocols

The initial isolation of cadmium and the synthesis of its first compounds were achieved through
fundamental chemical procedures of the time. The following sections detail the likely
methodologies based on historical accounts.
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Isolation of Metallic Cadmium

The process for isolating cadmium metal from the impure zinc carbonate involved two main
stages: roasting and reduction. This workflow was pioneered by Stromeyer.[1][5]

Methodology:

e Roasting: The impure zinc carbonate (containing cadmium carbonate) was heated intensely
in the presence of air. This process, known as roasting or calcination, converted the
carbonates into their respective oxides. Cadmium carbonate decomposes to form cadmium
oxide (CdO) and carbon dioxide.[13]

e Reduction: The resulting mixture of oxides was then mixed with a reducing agent, such as
charcoal (carbon), and heated strongly in a retort. The cadmium oxide was reduced to
cadmium metal.

« Distillation: Due to cadmium's relatively low boiling point compared to zinc, it could be
separated and purified by distillation. The cadmium vapor would condense in a cooler part of
the apparatus, yielding the pure, silvery-white metal.[2][4]

Synthesis of Early Cadmium Compounds

Once isolated, chemists began to study the reactivity of cadmium and synthesize its simple
compounds.

Methodology for Cadmium Oxide (CdO):

e Cadmium oxide was formed as a brown, amorphous powder when cadmium metal was
burned in the air.[4][5] The crystalline form is dark red.[5] It could also be produced by the
pyrolysis (thermal decomposition) of cadmium carbonate or cadmium nitrate.[14]

Methodology for Cadmium Sulfide (CdS):

e This vibrant yellow compound was prepared by treating an aqueous solution of a cadmium
salt (e.g., cadmium chloride) with hydrogen sulfide gas (H2S).[2] The insoluble cadmium
sulfide would precipitate out of the solution.[4] This compound became famously known as
the pigment "cadmium yellow."[2][15]
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Methodology for Cadmium Salts:

¢ Simple cadmium salts were synthesized by dissolving the newly isolated cadmium metal in

mineral acids.[5]

o Cadmium Chloride (CdClz2): Formed by dissolving cadmium in hydrochloric acid.

o Cadmium Sulfate (CdSOa): Formed by dissolving cadmium in sulfuric acid.

o Cadmium Nitrate (Cd(NOs)z2): Formed by dissolving cadmium in nitric acid.

Characterization of Cadmium and its Compounds

The initial studies focused on establishing the basic physical and chemical properties of the

new element and its derivatives.

Quantitative Data

The following tables summarize the key physical and chemical properties of cadmium metal

and its early known compounds as determined by early and modern measurements.

Property Value References
Atomic Number 48 [5]

Atomic Mass 112.411 amu [7][16]
Appearance Silvery bluish-gray metallic [51[7]

State at 20°C Solid [7][16]
Melting Point 321.07 °C [6][16]
Boiling Point 767 °C [16][17]
Density ~8.65 g/cm?3 [31[7][16]
Hardness (Mohs) 2.0 [5]

Key Oxidation State +2 [4115]
Crystal Structure Hexagonal [18]
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Table 1: Physical and Chemical Properties of Metallic Cadmium.

Compound Formula Appearance Key Properties References
Main precursor
Colorless to other Cd
] ) amorphous compounds.
Cadmium Oxide Cdo ] [4115][14]
powder; brown or  Insoluble in
red crystals water, soluble in
dilute acids.
Insoluble in
water. Used as
_ _ Vivid yellow to "cadmium
Cadmium Sulfide  CdS ] ) [2][4][18][19]
orange solid yellow" pigment.
Occurs naturally
as greenockite.
Water-insoluble.
Cadmium White, crystalline  Decomposes on
CdCOs _ _ [51[13]
Carbonate solid heating to form
Cdo.
Cadmium Colorless, Formed from Cd
_ CdCl2 _ _ [5]
Chloride crystalline solid and HCI.
] Colorless, Formed from Cd
Cadmium Sulfate  CdSOa ] ) [5]
crystalline solid and H2SO0a.
] ) Colorless, Formed from Cd
Cadmium Nitrate ~ Cd(NOs)2 _ , [5]
crystalline solid and HNO:s.
Listed in the
1907 British
) ) Colorless, )
Cadmium lodide Cdl2 ] ) Pharmaceutical [2][5]
crystalline solid
Codex for

medicinal use.

Table 2: Properties of Early Cadmium Compounds.
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Visualizing the Discovery and Early Experiments

The logical and experimental workflows of the early studies on cadmium can be visualized to
better understand the scientific process of the time.

Observation:
Impure Zinc Carbonate
changes color when heated

[
Friedrich Stromeyer
(Gottingen)

prompts

»

Systematic Investigation leads Conclusion: Naming:
4 of Impurity 9 cadslo Discovery of a ‘Cadmium’ from 'Cadmia’
P New Element (Calamine)

'

Karl S. L. Hermann
(Schonebeck)

Click to download full resolution via product page

Diagram 1: Logical pathway of the discovery of Cadmium in 1817.
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Start Material:
Impure Zinc Carbonate
(ZnCOs + CdCOs)

Step 1: Roasting
(Heating in Air)

Intermediate:
Mixed Oxides
(ZnO + CdO)

Step 2: Reduction
(Heating with Carbon)

yields

Intermediate:
Mixed Metals
(Zn + Cd)

Step 3: Distillation
(Separation by Boiling Point)

Final Product:
Pure Metallic Cadmium (Cd)
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Diagram 2: Experimental workflow for the isolation of metallic cadmium.
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Diagram 3: Synthesis pathways for early cadmium compounds.

Early Applications and Toxicological Awareness

Following its discovery, cadmium and its compounds found niche applications, some of which
hinted at the element's future industrial importance and its biological hazards.

o Pigments: By the 1840s, cadmium sulfide (CdS) was being produced as a brilliant and stable
yellow pigment.[2][19] Its use, however, was initially limited by the scarcity of the element.[5]
[15]
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» Medicinal Uses: Despite its inherent toxicity, the 1907 British Pharmaceutical Codex listed
cadmium iodide (Cdlz2) as a treatment for conditions such as "enlarged joints, scrofulous
glands, and chilblains."[2][5][9]

o Early Toxicology: The first documented adverse health effects of cadmium were reported in
1858, when workers using a cadmium carbonate-containing polishing agent experienced
respiratory and gastrointestinal symptoms.[20][21] This marked the beginning of the long
history of understanding cadmium's toxicity.

Conclusion

The discovery of cadmium is a classic example of serendipity and meticulous scientific inquiry
in the early days of modern chemistry. Born from a routine pharmaceutical inspection, the
identification of this new element by Stromeyer and his contemporaries expanded the periodic
table and provided new materials for study and application.[15] The early experimental
protocols for its isolation and the synthesis of its compounds, though simple by today's
standards, laid the groundwork for understanding the chemical behavior of group 12 elements.
These initial studies not only unveiled the properties of a new metal but also opened the door
to its future applications and the eventual, critical understanding of its significant toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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